2-{[5-(4-bromophenoxy)pentyl]amino}ethanol

• IUPAC Name: 2-[5-(4-bromophenoxy)pentylamino]ethanol
• InChI: InChI=1S/C13H20BrNO2/c14-12-4-6-13(7-5-12)17-11-3-1-2-8-15-9-10-16/h4-7,15-16H,1-3,8-11H2
• InChI Key: ZCHLSOXLGMYRAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCNCCO)Br
• Molecular Formula: C13H20BrNO2
• Molecular Weight: 302.21 g/mol

Description

The compound “2-{[5-(4-bromophenoxy)pentyl]amino}ethanol” is an organic compound containing a bromophenoxy group, a pentyl group, and an aminoethanol group. The bromophenoxy group consists of a bromine atom attached to a phenyl ring, which is further connected to an oxygen atom. The pentyl group is a five-carbon alkyl chain. The aminoethanol group contains an amine (-NH2) and an alcohol (-OH) functional group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central carbon atom. The exact structure would depend on the specific stereochemistry at the carbon centers.

Chemical Reactions Analysis

The compound contains several functional groups (bromine, amine, alcohol) that could potentially undergo various chemical reactions. For example, the bromine could be displaced in a nucleophilic substitution reaction, the amine could react with carboxylic acids to form amides, and the alcohol could undergo reactions such as esterification.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Properties such as solubility, melting point, boiling point, and reactivity could be influenced by factors such as the size and shape of the molecule, the specific functional groups present, and the overall polarity of the molecule.

Mechanism of Action

Without specific context or additional information (such as the biological or chemical system in which the compound is being used), it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “2-{[5-(4-bromophenoxy)pentyl]amino}ethanol” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, inhalation could be a risk. If it’s reactive, it could pose a risk of chemical burns.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, among others.